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Abstract
L-Cysteine ethyl ester hydrochloride (CEE HCl) is a derivative of the amino acid L-cysteine,

utilized in a variety of scientific and industrial applications, including pharmaceutical

development, antioxidant formulations, and as a precursor in peptide synthesis.[1][2] Its

efficacy and reliability in these roles are intrinsically linked to its physicochemical properties,

particularly its solubility and stability. This technical guide provides a comprehensive overview

of the known solubility and stability characteristics of L-Cysteine ethyl ester HCl, offering a

critical resource for its effective handling, formulation, and application. The guide summarizes

available quantitative and qualitative data, outlines experimental protocols for its analysis, and

presents visual representations of its chemical behavior and recommended analytical

workflows.

Physicochemical Properties
L-Cysteine ethyl ester hydrochloride is a white to off-white crystalline powder.[3] It is the

hydrochloride salt of the ethyl ester of L-cysteine, a modification that enhances its solubility and

stability for various applications.[4]

Table 1: General Physicochemical Properties of L-Cysteine Ethyl Ester HCl
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Property Value References

CAS Number 868-59-7 [5]

Molecular Formula C₅H₁₂ClNO₂S [6]

Molecular Weight 185.67 g/mol [5][6]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 123-125 °C [7]

Storage
2°C - 8°C, sealed container,

away from moisture
[5]

Solubility Profile
The solubility of L-Cysteine ethyl ester HCl is a critical parameter for its use in aqueous and

organic media. While it is generally considered soluble in water, its solubility in other solvents

varies.

Table 2: Solubility of L-Cysteine Ethyl Ester HCl in Various Solvents
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Solvent Solubility Concentration Method References

Water

Soluble,

particularly at

neutral pH

Data not

specified
Qualitative [3][8]

Ethanol Poorly soluble

~10 mg/mL (for

L-cysteine HCl

MH)

Qualitative/Analo

g Data
[8][9]

DMSO Soluble
100 mg/mL

(538.59 mM)
Quantitative [6]

Chloroform Soluble
Data not

specified
Qualitative [1]

Dichloromethane Soluble
Data not

specified
Qualitative [1]

Ethyl Acetate Soluble
Data not

specified
Qualitative [1]

Acetone Soluble
Data not

specified
Qualitative [1]

Note: The solubility value in ethanol is for the related compound L-cysteine HCl monohydrate

and should be considered as an approximation.

Experimental Protocol for Solubility Determination
(Shake-Flask Method)
The widely accepted shake-flask method is recommended for determining the equilibrium

solubility of L-Cysteine ethyl ester HCl.[7]

Preparation of Saturated Solution: Add an excess amount of L-Cysteine ethyl ester HCl to
a known volume of the desired solvent (e.g., water, ethanol) in a sealed, temperature-

controlled container.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.ema.europa.eu/en/ich-q1a-r2-stability-testing-new-drug-substances-drug-products-scientific-guideline
http://www.snscourseware.org/snscphs/files/1733910036.pdf
http://www.snscourseware.org/snscphs/files/1733910036.pdf
https://www.researchgate.net/post/Is-L-cysteine-HCl-MH-is-soluble-in-ethanol-and-acetone
https://www.medchemexpress.com/l-cysteine-ethyl-ester-hcl.html
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB5766967.htm
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB5766967.htm
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB5766967.htm
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB5766967.htm
https://www.benchchem.com/product/b555052?utm_src=pdf-body
https://www.benchchem.com/pdf/General_Experimental_Protocol_for_Determining_Solubility.pdf
https://www.benchchem.com/product/b555052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibration: Agitate the container at a constant temperature for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached. The presence of undissolved solid material

should be visible.

Phase Separation: Separate the saturated solution from the undissolved solid. This can be

achieved by centrifugation followed by careful collection of the supernatant, or by filtration

through a suitable membrane filter that does not adsorb the compound.

Quantification: Analyze the concentration of L-Cysteine ethyl ester HCl in the clear,

saturated solution using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Replicate Analysis: The experiment should be performed in triplicate to ensure the reliability

of the results.

Stability Profile
L-Cysteine ethyl ester HCl is susceptible to degradation under certain conditions, primarily

due to hydrolysis and oxidation. It is known to be hygroscopic and heat-sensitive.[5]

Hydrolytic Stability
The ester linkage in L-Cysteine ethyl ester HCl is prone to hydrolysis, a reaction that is

catalyzed by both acid and base.[8] This degradation pathway results in the formation of L-

cysteine and ethanol. The rate of hydrolysis is expected to be pH-dependent. A study on the

self-degradation of L-Cysteine ethyl ester HCl in a phosphate-buffered saline (PBS) solution

at pH 7.4 demonstrated its instability under these conditions.[10]
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Conditions

L-Cysteine Ethyl Ester
(C₅H₁₁NO₂S) L-Cysteine + Ethanol Acid or Base CatalysisH₂O

pH < 7 or pH > 7

Increased Temperature

Click to download full resolution via product page

Hydrolysis of L-Cysteine Ethyl Ester HCl.

Thermal Stability
L-Cysteine ethyl ester HCl is sensitive to heat. Thermal degradation can lead to the formation

of various hazardous decomposition products, including carbon oxides, nitrogen oxides (NOx),

sulfur oxides, and hydrogen chloride.[5]

Storage Recommendations
To minimize degradation, L-Cysteine ethyl ester HCl should be stored in a well-closed

container at refrigerated temperatures (2°C - 8°C), protected from moisture and under an inert

atmosphere.[5] For solutions, storage at -80°C is recommended for up to 6 months, while at

-20°C, the stability is maintained for up to 1 month.[6]

Experimental Protocol for Stability Indicating Study
(Forced Degradation)
A forced degradation study is essential to understand the intrinsic stability of L-Cysteine ethyl
ester HCl and to develop a stability-indicating analytical method. The following protocol is

based on the International Council for Harmonisation (ICH) guidelines.[8][11]
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Preparation of Stock Solution: Prepare a stock solution of L-Cysteine ethyl ester HCl of a

known concentration (e.g., 1 mg/mL) in a suitable solvent.

Stress Conditions: Subject aliquots of the stock solution to the following stress conditions:

Acid Hydrolysis: 0.1 M HCl at 60°C for a specified period (e.g., 2, 4, 8, 24 hours).

Base Hydrolysis: 0.1 M NaOH at room temperature for a specified period (e.g., 30

minutes, 1, 2, 4 hours). Neutralize the solution before analysis.

Oxidative Degradation: 3% H₂O₂ at room temperature for a specified period (e.g., 2, 4, 8,

24 hours).

Thermal Degradation: Expose the solid compound and a solution to dry heat at a specified

temperature (e.g., 80°C) for a defined duration.

Photostability: Expose the solid compound and a solution to light providing an overall

illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy

of not less than 200 watt hours/square meter.

Sample Analysis: At each time point, withdraw a sample, and if necessary, neutralize it.

Analyze the sample using a suitable stability-indicating HPLC method. The method should

be capable of separating the intact drug from its degradation products.

Data Evaluation: Quantify the amount of remaining L-Cysteine ethyl ester HCl and the

formation of degradation products. The mass balance should be assessed to ensure that all

degradation products are accounted for.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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